Cas no 3784-03-0 (Sodium 2,4,6-trichlorophenolate)

• Product name: Sodium 2,4,6-trichlorophenolate
• CAS No: 3784-03-0
• MF: C₆H₂Cl₃NaO
• MW: 219.428249835968
• MDL: MFCD09750372
• CID: 44489
• PubChem ID: 87576350

Sodium 2,4,6-trichlorophenolate Chemical and Physical Properties

Names and Identifiers

• Sodium 2,4,6-trichlorophenolate
• 2,4,6-Trichlorophenol sodium salt
• 2,4,6-trichloro-phenosodiumsalt
• SODIUM TRICHLOROPHENATE
• Phenol, 2,4,6-trichloro-, sodium salt
• 2,4,6-TRICHLOROPHENOL SODIUM SALT HYDRATE
• 1-Sodiooxy-2,4,6-trichlorobenzene
• 2,3-DIHYDROBENZO[B]FURAN-5-THIOAMIDE
• 2,4,6-Trichlor-phenol,Natriumsalz
• sodium 2,4,6-trichlorophenoxide
• sodium salt of 2,4,6-trichlorophenol
• OV8AOX082W
• sodium 2,4,6-Trichlorophenate
• Phenol, 2,4,6-trichloro-, sodium salt (1:1)
• C6H2Cl3NaO
• Jsp006665
• sodium-2,4,6-trichlorophenolate
• 2,4,6-TrichlorophenolSodiumSalt
• RP27198
• I155
• AK116628
• ST2419851
• AX8066224
• Trichlorophenolsodiumsalt
• A873999
• 3784-03-0
• EINECS 223-246-2
• W-106510
• UNII-OV8AOX082W
• FT-0635016
• Sodium2,4,6-trichlorophenolate
• J8.253H
• NS00082396
• AS-81716
• CS-0362623
• Propylamine, 2-ethoxy-
• 2,4,6-trichlorophenol, sodium salt
• DTXSID2041339
• EPA PESTICIDE CHEMICAL CODE 064220
• sodium;2,4,6-trichlorophenolate
• T0392
• SCHEMBL2125237
• Q27285858
• D92332
• AKOS015899873
• DB-049200
• SODIUM 2,4,6-TRICHLOROBENZENOLATE
• MWWVVWIHGYXNNR-UHFFFAOYSA-M

• MDL： MFCD09750372
• Inchi： 1S/C6H3Cl3O.Na/c7-3-1-4(8)6(10)5(9)2-3;/h1-2,10H;/q;+1/p-1
• InChI Key： MWWVVWIHGYXNNR-UHFFFAOYSA-M
• SMILES： ClC1C([H])=C(C([H])=C(C=1[O-])Cl)Cl.[Na+]

Computed Properties

• Exact Mass: 217.90700
• Monoisotopic Mass: 217.907
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 112
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 23.1

Experimental Properties

• Color/Form: Pale yellow liquid
• Density: No data available
• Melting Point: No data available
• Boiling Point: 246 °C at 760 mmHg
• Flash Point: No data available
• PSA: 23.06000
• LogP: 3.79060
• Merck: 9644

Sodium 2,4,6-trichlorophenolate Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：dangerous
• Hazard Statement： H302-H311+H331
• Warning Statement： P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P361+P364-P304+P340+P311-P403+P233-P405-P501
• Hazardous Material transportation number：2020
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R20/21/22
• Safety Term：6.1(b)
• PackingGroup：III
• Storage Condition：Store at 4 ℃, better at -4 ℃
• HazardClass：6.1(b)
• Packing Group：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on Sodium 2,4,6-trichlorophenolate

Sodium 2,4,6-Trichlorophenolate: A Comprehensive Overview

Sodium 2,4,6-trichlorophenolate (CAS No: 3784-03-0) is a chemical compound that has garnered significant attention in various scientific and industrial applications. This compound is the sodium salt of 2,4,6-trichlorophenol, a derivative of phenol with three chlorine atoms substituted at the 2nd, 4th, and 6th positions of the benzene ring. The compound is widely recognized for its unique chemical properties and its role in diverse fields such as agriculture, pharmaceuticals, and materials science.

The synthesis of sodium 2,4,6-trichlorophenolate typically involves the reaction of 2,4,6-trichlorophenol with sodium hydroxide or other strong bases. This process generates the sodium salt by deprotonating the phenolic -OH group. The resulting compound is highly soluble in water and exhibits a white crystalline structure under standard conditions. Its solubility and stability make it an ideal candidate for various chemical reactions and formulations.

Recent studies have highlighted the potential of sodium 2,4,6-trichlorophenolate in agricultural applications as a fungicide and herbicide. Researchers have found that this compound demonstrates effective control against a wide range of plant pathogens, including fungi and bacteria. Its ability to inhibit enzyme activity in these microorganisms makes it a promising alternative to traditional chemical pesticides, which often pose environmental and health risks.

In the pharmaceutical industry, sodium 2,4,6-trichlorophenolate has been explored for its potential as an anti-inflammatory agent. Studies conducted in vitro have shown that this compound can suppress the production of pro-inflammatory cytokines in immune cells. These findings suggest that it may be developed into a novel therapeutic agent for treating inflammatory diseases such as arthritis and dermatitis.

The environmental impact of sodium 2,4,6-trichlorophenolate has also been a topic of recent research. While it exhibits high efficacy as a biocide, concerns have been raised about its persistence in soil and water systems. Scientists are investigating methods to enhance its biodegradability or develop safer alternatives to mitigate potential ecological risks.

In addition to its practical applications, sodium 2,4,6-trichlorophenolate serves as a valuable model compound for studying aromatic chemistry and metal coordination chemistry. Its trisubstituted benzene ring provides a platform for exploring electronic effects and steric interactions in various chemical reactions.

From an industrial perspective, the production and handling of sodium 2,4,6-trichlorophenolate require adherence to strict safety protocols due to its potential hazards when mishandled. Proper storage conditions and personal protective equipment are essential to ensure worker safety and prevent environmental contamination.

In conclusion,sodium 2,4,6-trichlorophenolate stands out as a versatile compound with significant potential across multiple domains. As research continues to uncover new applications and improve its safety profile,
this compound is poised to play an increasingly important role in both scientific advancements and industrial innovations.